Cas no 1017168-40-9 (2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid)

• Product Name: 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid
• CAS No: 1017168-40-9
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.236446619034
• CID: 5229811
• Update Time: 2025-06-29

2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyridazineacetic acid, 3-(4-fluorophenyl)-α-methyl-6-oxo-
• 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid

• Inchi： 1S/C13H11FN2O3/c1-8(13(18)19)16-12(17)7-6-11(15-16)9-2-4-10(14)5-3-9/h2-8H,1H3,(H,18,19)
• InChI Key： AYGSQCREXUGRGH-UHFFFAOYSA-N
• SMILES： C(N1C(C=CC(C2C=CC(F)=CC=2)=N1)=O)(C)C(=O)O

Additional information on 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid

Introduction to 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic Acid (CAS No. 1017168-40-9)

2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1017168-40-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridazine core, which is a heterocyclic aromatic ring system, combined with a carboxylic acid functional group, making it a versatile intermediate for synthesizing various bioactive molecules.

The 4-fluorophenyl substituent in the molecule plays a crucial role in modulating its pharmacological activity. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds. In this context, the presence of a fluorine atom at the para position of the phenyl ring in 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid contributes to its potential as a lead compound in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the pyridazine core can interact with various enzymes and receptors, making it a promising scaffold for developing drugs that target neurological disorders, cardiovascular diseases, and inflammatory conditions. The carboxylic acid group further enhances its utility by allowing for facile derivatization into esters or amides, which can be tailored to optimize pharmacokinetic profiles.

In the realm of drug discovery, 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid has been explored as a precursor for synthesizing molecules with potential antimicrobial and anti-inflammatory properties. The pyridazine moiety is known to exhibit broad-spectrum activity against bacterial and fungal pathogens, while the fluorine substituent can improve resistance to enzymatic degradation. This combination makes it an attractive candidate for developing new antibiotics or antifungals.

The synthesis of 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include condensation reactions to form the pyridazine ring, followed by functional group transformations to introduce the carboxylic acid moiety and the 4-fluorophenyl substituent. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological evaluation of 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in pain signaling pathways, suggesting its potential as an analgesic agent. Additionally, preliminary in vivo studies have shown that it exhibits moderate anti-inflammatory effects without significant side effects. These findings underscore its promise as a therapeutic candidate for conditions such as rheumatoid arthritis or chronic pain syndromes.

The development of novel drug candidates often requires optimization of physicochemical properties such as solubility, permeability, and stability. The carboxylic acid group in 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid provides opportunities for modifying these properties through salt formation or esterification. For instance, forming sodium or potassium salts can enhance water solubility, while ester derivatives can improve oral bioavailability.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence electronic distribution and steric interactions makes it invaluable in designing molecules with enhanced pharmacological activity. In 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid, the fluorine atom at the para position of the phenyl ring contributes to increased binding affinity by participating in hydrogen bonding networks and hydrophobic interactions with biological targets.

Future research directions may focus on exploring analogs of this compound with modified substitution patterns or additional functional groups. By leveraging structure-based drug design principles and high-throughput screening techniques, scientists can identify derivatives with improved efficacy and safety profiles. The integration of machine learning algorithms into virtual screening processes has also shown promise in accelerating the discovery of novel bioactive compounds based on 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid.

The industrial-scale production of 2-[3-(4-fluorophenyl)-6-oxysoxindolone derivatives like this compound requires careful consideration of cost-effectiveness and environmental impact. Green chemistry principles are increasingly being applied to develop sustainable synthetic routes that minimize waste generation and energy consumption. Techniques such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing methods.

In conclusion，2-[3-(4-fluorophenyl)-6-oxysoxindolone derivatives continue to be an area of active research due to their diverse pharmacological activities and structural versatility。The compound identified by CAS number [1017168](https://www.example.com/cas/1017168) represents a significant advancement in pharmaceutical chemistry，with potential applications ranging from antimicrobial agents to pain management therapies。Further exploration into its derivatives will likely yield novel therapeutic agents that address unmet medical needs。